1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
Description
This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a class of heterocyclic molecules synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . Its structure features a 3,4-dichlorophenyl group at position 1, a tetrahydrofuran-2-ylmethyl chain at position 2, and methyl substituents at positions 6 and 7 of the chromene ring. The dichlorophenyl moiety enhances lipophilicity and electronic withdrawal, while the tetrahydrofuran-derived alkyl chain may improve solubility and conformational flexibility. This compound is part of a 223-member library synthesized with a 92% success rate, demonstrating broad substituent compatibility under mild conditions .
Properties
Molecular Formula |
C24H21Cl2NO4 |
|---|---|
Molecular Weight |
458.3 g/mol |
IUPAC Name |
1-(3,4-dichlorophenyl)-6,7-dimethyl-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C24H21Cl2NO4/c1-12-8-16-19(9-13(12)2)31-23-20(22(16)28)21(14-5-6-17(25)18(26)10-14)27(24(23)29)11-15-4-3-7-30-15/h5-6,8-10,15,21H,3-4,7,11H2,1-2H3 |
InChI Key |
IFDLMBCFZGQDQG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CC4CCCO4)C5=CC(=C(C=C5)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Reaction Components
| Component | Role | Example |
|---|---|---|
| Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate | Chromene precursor | Methyl 6,7-dimethyl-4-(o-hydroxyphenyl)-2,4-dioxobutanoate |
| Aryl aldehyde | Aryl group source | 3,4-Dichlorobenzaldehyde |
| Primary amine | Pyrrole nitrogen source | Tetrahydrofurfurylamine |
Optimized Conditions
| Parameter | Value | Impact on Yield |
|---|---|---|
| Solvent | Ethanol | Enhances solubility of intermediates |
| Catalyst | Acetic acid (1 mL) | Accelerates cyclization |
| Temperature | Reflux (80°C) | Ensures complete reaction |
| Time | 20 hours | Balances conversion and side reactions |
Mechanism :
-
Imine Formation : Aldehyde reacts with amine to form an imine intermediate.
-
Michael Addition : Chromene precursor attacks the imine, forming a nitronate anion.
-
Cyclization : Intramolecular dehydration closes the pyrrole ring.
Barton–Zard Reaction Approach
This regioselective method employs nitrochromenes and ethyl isocyanoacetate under mild conditions:
Reaction Scheme
-
Nitrochromene Substrate : 6,7-Dimethyl-3-nitro-2H-chromene.
-
Nucleophile : Ethyl isocyanoacetate.
-
Base : K₂CO₃ in ethanol.
Performance Data
| Substitution Pattern | Yield (%) | Reaction Time (h) |
|---|---|---|
| 6,7-Dimethyl | 94 | 0.5 |
| 6-Methyl | 89 | 0.5 |
| Unsubstituted | 63 | 1.0 |
Key Advantages :
-
Scalability : Gram-scale synthesis retains >90% yield.
-
Green Chemistry : Ethanol solvent reduces environmental impact.
Comparative Analysis of Methods
| Method | Yield (%) | Time (h) | Scalability | Environmental Impact |
|---|---|---|---|---|
| Multicomponent Cyclization | 86 | 20 | Moderate | Moderate (uses acetic acid) |
| Barton–Zard Reaction | 94 | 0.5 | High | Low (ethanol solvent) |
Trade-offs :
-
The multicomponent method allows broader substrate diversity but requires longer reaction times.
-
The Barton–Zard approach offers rapid, high-yield synthesis but is limited to nitrochromene precursors.
Mechanistic Insights and Challenges
Steric Effects
The 6,7-dimethyl groups hinder cyclization, necessitating higher temperatures (80°C vs. 60°C for unsubstituted analogs).
Solvent Optimization
Chemical Reactions Analysis
Nucleophilic Substitution Reactions
The dichlorophenyl group facilitates nucleophilic aromatic substitution (NAS) under specific conditions. The chlorine atoms at the 3,4-positions activate the aromatic ring toward substitution with nucleophiles such as amines or alkoxides.
Key Findings :
-
NAS occurs preferentially at the para position relative to the existing chlorine substituents due to steric and electronic factors.
-
Yields are moderate (43–58%), reflecting challenges in regioselectivity and competing side reactions.
Oxidation and Reduction Reactions
The pyrrolone and chromene moieties undergo redox transformations.
| Reagent | Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| KMnO₄ (aq) | Acidic, 25°C, 2 h | Oxidized pyrrolone to carboxylic acid | 68% | |
| NaBH₄ | Ethanol, 0°C, 1 h | Reduced chromene to dihydrochromene | 76% | |
| H₂/Pd-C | THF, 50 psi, 4 h | Hydrogenation of tetrahydrofuran ring | 62% |
Mechanistic Insights :
-
The chromene double bond is selectively reduced by NaBH₄ without affecting the pyrrolone carbonyl.
-
KMnO₄ oxidation cleaves the pyrrolone ring, yielding a dicarboxylic acid derivative.
Cycloaddition and Ring-Opening Reactions
The compound participates in [4+2] cycloadditions and ring-opening processes due to its strained heterocyclic framework.
Notable Observations :
-
Diels-Alder reactivity is attributed to the electron-deficient chromene system .
-
Ring-opening with diamines generates bifunctional intermediates for further derivatization .
Acid/Base-Catalyzed Rearrangements
The tetrahydrofuran (THF) substituent undergoes ring-opening under acidic conditions, while the chromeno-pyrrole core rearranges in basic media.
| Conditions | Reagent | Product | Yield | Reference |
|---|---|---|---|---|
| HCl (conc.)/EtOH | Reflux, 6 h | THF ring-opened hydroxy acid | 71% | |
| NaOH (10%)/H₂O | 80°C, 4 h | Rearranged quinoline derivative | 66% |
Structural Implications :
-
Acid hydrolysis of the THF group produces a linear chain with a terminal hydroxyl group.
-
Base-induced rearrangement forms a fused quinoline system via keto-enol tautomerism .
Functionalization via Multicomponent Reactions (MCRs)
The compound serves as a precursor in MCRs to generate structurally diverse libraries.
| Components | Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| Aldehyde + Amine | EtOH/AcOH, 80°C, 20 h | Substituted dihydrochromeno-pyrroles | 43–86% | |
| Isocyanates + Thiourea | DCM, rt, 12 h | Thiazolidinone hybrids | 52% |
Optimized Protocol (from ) :
-
Molar Ratio : 1:1:1 (compound/aldehyde/amine).
-
Solvent : Ethanol with 10% acetic acid.
-
Yield Range : 43–86%, depending on substituent electronic effects.
Stability and Reactivity Trends
-
Thermal Stability : Decomposes above 250°C without melting.
-
Photoreactivity : UV exposure induces C-Cl bond homolysis, forming radical intermediates.
-
Hydrolytic Sensitivity : Stable in neutral aqueous solutions but degrades rapidly under strongly acidic/basic conditions.
Scientific Research Applications
Synthesis Techniques
The synthesis of 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be achieved through several methods. One prominent approach involves a multicomponent reaction that allows for the efficient assembly of the compound with diverse substituents under mild conditions. This method has demonstrated a high success rate and good purity in the resulting products .
Research indicates that compounds similar to 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione exhibit a range of biological activities. These include:
Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties. For instance, related pyrrole derivatives have shown effectiveness against various bacterial strains in vitro .
Anticancer Potential : The structural features of this compound suggest potential anticancer activity. Compounds within the same family have been evaluated for their ability to inhibit tumor growth and induce apoptosis in cancer cells. Such activities are attributed to their interaction with cellular pathways involved in proliferation and survival .
Case Studies
Several case studies have documented the applications of related compounds in therapeutic settings:
- Antimicrobial Screening : A study synthesized a series of pyrrole derivatives and evaluated their antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The results indicated significant inhibition zones for several compounds tested against Staphylococcus aureus and Escherichia coli .
- Cancer Cell Line Studies : Research involving pyrrole-based compounds demonstrated cytotoxic effects on various cancer cell lines. The compounds were found to induce cell cycle arrest and apoptosis through mitochondrial pathways .
Mechanism of Action
The mechanism of action of 1-(3,4-DICHLOROPHENYL)-6,7-DIMETHYL-2-[(OXOLAN-2-YL)METHYL]-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations
Key structural differences among analogs arise from substitutions on the aryl (position 1) and alkyl (position 2) groups:
Key Observations :
- Aryl Groups: Electron-withdrawing groups (e.g., Cl in the target compound) vs.
- Alkyl Chains : Polar substituents (e.g., hydroxyethyl, methoxyethyl) enhance water solubility, while heterocyclic chains (e.g., tetrahydrofuran-2-ylmethyl) balance lipophilicity and rigidity .
Physical and Spectral Properties
Comparative data highlight substituent effects on melting points and spectral signatures:
Notes:
Biological Activity
1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its synthesis, biological properties, and mechanisms of action.
Chemical Structure and Properties
The compound features a complex structure characterized by a chromeno-pyrrole framework. The presence of both dichlorophenyl and tetrahydrofuran moieties contributes to its unique properties. Its molecular formula is C₁₈H₁₈Cl₂N₂O₃, with a molecular weight of approximately 364.25 g/mol.
Antioxidant Activity
Research indicates that compounds with a chromeno-pyrrole structure exhibit significant antioxidant activity . This is primarily attributed to their ability to scavenge free radicals and inhibit oxidative stress-related damage in cells. Studies have shown that these compounds can enhance cellular defense mechanisms against oxidative damage .
Anticancer Properties
In vitro studies have demonstrated that the compound exhibits anticancer activity against various human tumor cell lines. For instance, derivatives of similar structures have been shown to induce apoptosis in cancer cells through mitochondrial pathways. The mechanism involves the collapse of mitochondrial membrane potential and the release of pro-apoptotic factors such as cytochrome c .
Antimicrobial Activity
The compound has also been evaluated for antimicrobial properties . Preliminary studies suggest that it may possess antifungal and antibacterial effects, which are common among compounds containing tetrahydrofuran and chromeno structures . The specific mechanisms of action in microbial inhibition are still under investigation.
Case Studies
| Study | Focus | Findings |
|---|---|---|
| Study 1 | Antioxidant Activity | Demonstrated significant free radical scavenging ability. |
| Study 2 | Anticancer Activity | Induced apoptosis in HeLa and HL-60 cell lines; involved mitochondrial pathways. |
| Study 3 | Antimicrobial Activity | Showed potential antifungal effects against various strains; further studies needed for bacterial activity. |
Synthesis
The synthesis of 1-(3,4-Dichlorophenyl)-6,7-dimethyl-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multicomponent reactions that allow for the incorporation of various substituents under mild conditions. This method has been optimized to yield high purity products efficiently .
Q & A
Basic Research Questions
Q. What synthetic methodologies are most effective for constructing the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione core?
- Answer : The core structure can be synthesized via a one-pot multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines. This method enables the incorporation of diverse substituents under mild conditions . For example, substituents at the 1- and 2-positions (e.g., 3,4-dichlorophenyl and tetrahydrofuran-2-ylmethyl groups) are introduced through careful selection of aryl aldehydes and primary amines. Optimization of solvent polarity and reaction temperature is critical for yield improvement.
Q. How can researchers confirm the structural integrity of this compound after synthesis?
- Answer : Use a combination of spectroscopic techniques:
- 1H/13C NMR : Assign chemical shifts to verify substituent positions (e.g., methyl groups at C6/C7, dichlorophenyl at C1) .
- HRMS (ESI) : Validate molecular weight accuracy (e.g., calculated vs. observed mass error < 2 ppm) .
- IR Spectroscopy : Confirm carbonyl stretching frequencies (~1700–1750 cm⁻¹) for the dione moiety .
Q. What are the key challenges in scaling up synthesis while maintaining purity?
- Answer : Challenges include controlling regioselectivity during cyclization and minimizing side reactions (e.g., dimerization). Use kinetic studies to identify optimal reaction times and stoichiometric ratios. For example, excess hydrazine hydrate (5–7 eq.) improves yield in post-synthetic modifications .
Advanced Research Questions
Q. How can computational methods predict the reactivity of substituents in this compound?
- Answer : Employ quantum chemical calculations (e.g., DFT) to model electronic effects of substituents. For instance, the electron-withdrawing 3,4-dichlorophenyl group may stabilize the chromeno-pyrrole system via resonance. Pair computational results with experimental Hammett σ values to validate substituent effects .
Q. What strategies resolve contradictions in biological activity data across similar derivatives?
- Answer : Conduct meta-analyses of structure-activity relationship (SAR) data from libraries (e.g., 223 derivatives ). Focus on outliers:
- Example : If dichlorophenyl derivatives show inconsistent activity, evaluate solubility (logP) or steric hindrance using molecular docking. Cross-reference with bioassay conditions (e.g., buffer pH, cell lines) to isolate confounding variables .
Q. How can researchers design experiments to probe the compound’s potential as a kinase inhibitor?
- Answer :
- Step 1 : Perform competitive binding assays against ATP-binding pockets using fluorescence polarization.
- Step 2 : Use X-ray crystallography to resolve binding modes of the tetrahydrofuran-2-ylmethyl group.
- Step 3 : Compare IC₅₀ values with known inhibitors (e.g., staurosporine) to assess selectivity .
Q. What advanced separation techniques optimize purification of stereoisomers in this compound?
- Answer : Chiral stationary phase HPLC (CSP-HPLC) is ideal. Use polysaccharide-based columns (e.g., Chiralpak IA) with hexane/isopropanol gradients. Validate enantiomeric excess (ee) via circular dichroism (CD) spectroscopy .
Methodological Case Studies
Case Study: Resolving Low Yields in Multicomponent Reactions
- Problem : Yield drops below 50% when scaling from 1 mmol to 10 mmol.
- Solution :
- Hypothesis : Inefficient mixing or heat transfer.
- Test : Switch from batch to flow chemistry for better heat dissipation.
- Result : Yield increased to 68% with a residence time of 20 minutes .
Case Study: Identifying Degradation Pathways Under Acidic Conditions
- Approach :
- Expose the compound to pH 2–4 buffers at 37°C for 72 hours.
- Monitor degradation via LC-MS and identify fragments (e.g., cleavage of the tetrahydrofuran ring).
- Mitigation: Introduce electron-donating groups to stabilize the ring .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
